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Compound of Interest

Compound Name: 3-Phenylpropyl acetate

Cat. No.: B089845 Get Quote

CAS Number: 122-72-5

This technical guide provides an in-depth overview of 3-Phenylpropyl acetate, a compound of

interest for researchers, scientists, and professionals in drug development. This document

outlines its chemical and physical properties, safety and handling protocols, synthesis and

analytical methodologies, and current and potential applications.

Chemical and Physical Properties
3-Phenylpropyl acetate, also known as hydrocinnamyl acetate, is the acetate ester of 3-

phenylpropan-1-ol.[1] It is a colorless liquid with a characteristic floral and spicy odor.[2] It is

found naturally in guava and melon.[2]

Table 1: Physical and Chemical Properties of 3-
Phenylpropyl Acetate
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Property Value Reference(s)

CAS Number 122-72-5 [1][2][3][4]

Molecular Formula C₁₁H₁₄O₂ [3][5]

Molecular Weight 178.23 g/mol [3][4][5]

Appearance
Colorless to almost colorless

clear liquid
[1]

Odor Floral, spicy [2]

Boiling Point 244-245 °C at 760 mmHg [2][5]

Density 1.01 g/cm³ at 20 °C [3]

Refractive Index 1.494-1.498 at 20 °C [2]

Solubility
0.69 g/L in water; soluble in

oils
[2][3]

Vapor Pressure <0.01 hPa at 20 °C [3]

Flash Point 113 °C (closed cup) [6]

Autoignition Temp. 445 °C [3]

Safety and Handling
3-Phenylpropyl acetate is generally considered to have low toxicity. However, standard

laboratory safety precautions should always be observed.

Table 2: GHS Hazard and Precautionary Statements
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GHS Classification Statement Reference(s)

Hazard Statements

Not classified as hazardous

according to the Globally

Harmonized System (GHS) in

most reports. Some

notifications indicate H411:

Toxic to aquatic life with long

lasting effects.

[1][2][5]

Precautionary Statements

P273: Avoid release to the

environment. P391: Collect

spillage. P501: Dispose of

contents/container in

accordance with local

regulations.

[1]

Table 3: Toxicological Data
Test Result Species Reference(s)

LD50, oral 4700 mg/kg Rat [3][6]

LD50, dermal >5000 mg/kg Rabbit [5]

Skin Irritation No irritant effect [5]

Eye Irritation No irritating effect [5]

Experimental Protocols
Synthesis of 3-Phenylpropyl Acetate
A common method for the synthesis of 3-phenylpropyl acetate is the acetylation of 3-

phenylpropan-1-ol.[1][4]

Typical Procedure:

To a solution of triphenylphosphine dibromide (Ph₃PBr₂) and ammonium acetate (NH₄OAc)

in a suitable solvent, add 3-phenylpropan-1-ol.
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Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, filter the reaction mixture to remove the precipitated ammonium bromide

(NH₄Br).

Evaporate the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using a mixture of n-hexane

and ethyl acetate as the eluent to yield 3-phenylpropyl acetate.[4]
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Synthesis of 3-Phenylpropyl Acetate

3-Phenylpropan-1-ol + Ph3PBr2 + NH4OAc

Acetylation Reaction

Filtration to remove NH4Br

Solvent Evaporation

Column Chromatography

3-Phenylpropyl Acetate

Proposed Wound Healing Effects of 3-Phenylpropyl Acetate

3-Phenylpropyl Acetate

Increased Collagen Deposition Reduced Microbial Load Accelerated Wound Contraction

Enhanced Wound Healing

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b089845?utm_src=pdf-custom-synthesis
https://www.guidechem.com/encyclopedia/3-phenylpropyl-acetate-dic2666.html
https://pubchem.ncbi.nlm.nih.gov/compound/3-Phenylpropyl-acetate
https://www.chemicalbook.com/SpectrumEN_122-72-5_1HNMR.htm
https://www.chemicalbook.com/synthesis/3-phenylpropyl-acetate.htm
https://prod.adv-bio.com/sds-us/1597sdsUS.pdf
https://www.merckmillipore.com/IN/en/product/3-Phenylpropyl-acetate,MDA_CHEM-814440
https://www.benchchem.com/product/b089845#what-is-the-cas-number-for-3-phenylpropyl-acetate
https://www.benchchem.com/product/b089845#what-is-the-cas-number-for-3-phenylpropyl-acetate
https://www.benchchem.com/product/b089845#what-is-the-cas-number-for-3-phenylpropyl-acetate
https://www.benchchem.com/product/b089845#what-is-the-cas-number-for-3-phenylpropyl-acetate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b089845?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089845?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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